Cas no 918411-61-7 (7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(9H-fluoren-9-ylmethyl) ester, (1R,2R,4S)-)

• Product Name: 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(9H-fluoren-9-ylmethyl) ester, (1R,2R,4S)-
• CAS No: 918411-61-7
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 776624
• Update Time: 2025-05-20

7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(9H-fluoren-9-ylmethyl) ester, (1R,2R,4S)- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid,7-(9H-fluoren-9-ylmethyl) ester, (1R,2R,4S)-
• 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(9H-fluoren-9-ylmethyl) ester, (1R,2R,4S)-

• Inchi： 1S/C22H21NO4/c24-21(25)18-11-13-9-10-20(18)23(13)22(26)27-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-8,13,18-20H,9-12H2,(H,24,25)/t13-,18+,20+/m0/s1
• InChI Key： WFCSGQCVDZALMQ-CYFNAFFESA-N
• SMILES： [C@@]12([H])N(C(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)[C@@]([H])(CC1)C[C@H]2C(O)=O

Additional information on 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(9H-fluoren-9-ylmethyl) ester, (1R,2R,4S)-

Comprehensive Analysis of 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(9H-fluoren-9-ylmethyl) ester, (1R,2R,4S)- (CAS No. 918411-61-7)

The compound 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(9H-fluoren-9-ylmethyl) ester, (1R,2R,4S)- (CAS No. 918411-61-7) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its unique bicyclic structure and stereochemical configuration make it a valuable intermediate in the development of novel therapeutic agents. Researchers are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

One of the key features of 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(9H-fluoren-9-ylmethyl) ester, (1R,2R,4S)- is its stereospecificity, which is critical for achieving desired biological activity. The (1R,2R,4S)-configuration ensures high selectivity in binding to target proteins, a property highly sought after in modern precision medicine. This aligns with current trends in personalized therapeutics, where molecular specificity is paramount. The compound's fluorenylmethyl ester group also provides stability during synthetic processes, making it a preferred choice for peptide coupling and solid-phase synthesis.

In the context of green chemistry and sustainable practices, CAS No. 918411-61-7 has garnered attention for its potential in atom-efficient synthesis. Researchers are exploring its use in catalyzed reactions to minimize waste and improve yield, addressing growing concerns about environmental impact in chemical manufacturing. Additionally, its application in bioconjugation techniques is being investigated for targeted drug delivery systems, a hot topic in nanomedicine and cancer research.

The pharmaceutical industry is particularly interested in the 7-Azabicyclo[2.2.1]heptane core structure due to its resemblance to proline derivatives, which are prevalent in bioactive molecules. This compound's ability to mimic transition states in enzymatic reactions makes it a promising candidate for mechanism-based inhibitor design. Recent studies have highlighted its utility in neurological disorder research, where modulating neurotransmitter receptors is a key therapeutic strategy.

From a computational chemistry perspective, 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(9H-fluoren-9-ylmethyl) ester, (1R,2R,4S)- presents interesting challenges for molecular docking simulations. Its rigid bicyclic framework and multiple hydrogen bond acceptors require advanced force field parameters for accurate modeling. This has led to collaborations between cheminformatics experts and synthetic chemists to optimize its structure-activity relationships.

Quality control of CAS No. 918411-61-7 is crucial for research applications, with HPLC purity and chiral analysis being standard requirements. The compound's stability under various storage conditions and compatibility with common organic solvents are frequently discussed in technical forums. These practical considerations are essential for researchers working with this compound in high-throughput screening platforms.

Looking ahead, the derivatives of 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid are being explored for their potential in biodegradable materials and smart polymers. The compound's versatility demonstrates how specialty chemicals can bridge multiple disciplines, from pharmacology to materials science. As synthetic methodologies advance, we anticipate new applications emerging for this structurally intriguing molecule.